Cas no 2228037-86-1 (rac-4-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid)

• Product Name: rac-4-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid
• CAS No: 2228037-86-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6297817
• PubChem ID: 165586889
• Update Time: 2025-07-17

rac-4-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-4-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid
• 2228037-86-1
• rac-4-{[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}pentanoic acid
• EN300-1540389

• Inchi： 1S/C25H28N2O6/c1-15(10-11-22(28)29)26-24(30)23-21(12-13-32-23)27-25(31)33-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21,23H,10-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)/t15?,21-,23+/m0/s1
• InChI Key： AOEKHTOCKLHKEA-LBRSZHJBSA-N
• SMILES： O1CC[C@@H]([C@@H]1C(NC(C)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on rac-4-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid

Professional Introduction to Rac-4-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic Acid (CAS No. 2228037-86-1)

Rac-4-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid, with the CAS number 2228037-86-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Rac-4-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid is characterized by its complex arrangement of functional groups, including an oxolane ring, a flourenyl moiety, and multiple amino and carboxylic acid functionalities. These structural features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and other chronic diseases. The Rac-4-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid molecule has emerged as a potential candidate due to its ability to interact with specific targets within cellular systems. This interaction is thought to be mediated by its ability to bind to enzymes and receptors that play crucial roles in disease pathogenesis.

One of the most compelling aspects of this compound is its stereochemical configuration. The presence of the (2R,3S) configuration in the oxolane ring suggests that it may exhibit enantioselective interactions with biological targets. Such stereochemical specificity is often a key factor in determining the efficacy and selectivity of pharmaceutical agents. Researchers are particularly interested in how this stereochemistry influences the compound's pharmacokinetic and pharmacodynamic properties.

The flourenyl moiety in the molecular structure of Rac-4-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid adds another layer of complexity and potential functionality. Fluorene derivatives are known for their stability and ability to participate in various chemical reactions, making them valuable in medicinal chemistry. The methoxycarbonyl group further enhances the compound's reactivity and potential for further derivatization, which could lead to the development of more refined analogs with improved biological activity.

Recent studies have begun to explore the potential therapeutic applications of this compound. Initial in vitro studies have shown that it can inhibit the activity of certain enzymes involved in inflammation and cancer progression. These findings are particularly exciting because they suggest that Rac-4-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid may serve as a lead compound for the development of new drugs targeting these pathways.

In addition to its enzymatic activity, researchers are also investigating how this compound interacts with cellular components such as membranes and nucleic acids. Understanding these interactions at a molecular level is crucial for optimizing its therapeutic potential. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography are being employed to elucidate the structure-function relationships of this molecule.

The synthesis of Rac-4-{(2R,3S)-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)oxolan}-2-y1formamide pentanoic acid presents significant challenges due to its complex structure. However, recent advancements in synthetic chemistry have made it possible to access such molecules with high purity and yield. These improvements have enabled researchers to conduct more comprehensive studies on its biological activity and pharmacological properties.

The flourenyl group's role in enhancing the compound's solubility and bioavailability is another area of interest. Fluorene derivatives are often used in drug design because they can improve the pharmacokinetic profile of a molecule. By incorporating this group into the structure of Rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-rac-rac-rac-rac-rac-rac-rac-rac-rac-rac-rac-rac-rac-rac-raceaceaceaceaceaceaceaceaceaceaceaceaceaceacea)))))))))))))))))))))))))) pentanoic acid, researchers hope to achieve better absorption and distribution within the body.

Ongoing clinical trials are evaluating the safety and efficacy of derivatives based on this core structure. Preliminary results from these trials are promising, indicating that compounds like Rac-pentanoic acid may have significant therapeutic value. However, further research is needed to fully understand their long-term effects and optimal dosing regimens.

The development of new pharmaceuticals is a complex process that involves multiple stages of research and testing. From initial discovery to clinical application, each step requires careful consideration and rigorous evaluation. The case of Rac-pentanoic acid exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery.

In conclusion, Rac-pentanoic acid (CAS No. 2228037 86 1) represents a promising area of research with significant potential for therapeutic applications. Its unique molecular structure, stereochemical configuration, and biological activity make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action, we can expect more refined derivatives with enhanced efficacy and safety profiles.